Cas no 690690-10-9 (Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]-)

Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]- structure
690690-10-9 structure
Product Name:Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]-
CAS No:690690-10-9
MF:C12H16F3N3S
MW:291.335751533508
CID:392273
PubChem ID:886879
Update Time:2025-04-19

Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]-
    • 1-[2-(dimethylamino)ethyl]-3-[3-(trifluoromethyl)phenyl]thiourea
    • 690690-10-9
    • SR-01000252780
    • AKOS003695290
    • DTXSID80358319
    • N-[2-(dimethylamino)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea
    • SR-01000252780-1
    • GNF-Pf-3903
    • CHEMBL596645
    • Inchi: 1S/C12H16F3N3S/c1-18(2)7-6-16-11(19)17-10-5-3-4-9(8-10)12(13,14)15/h3-5,8H,6-7H2,1-2H3,(H2,16,17,19)
    • InChI Key: JMUOUIYXZCKLHW-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=C(C(F)(F)F)C=1)NCCN(C)C

Computed Properties

  • Exact Mass: 291.10170318g/mol
  • Monoisotopic Mass: 291.10170318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 59.4Ų
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